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Compound of Interest

Compound Name:
Oxacyclohexadec-12-en-2-one,

(12E)-

Cat. No.: B047354 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This document provides a comprehensive, step-by-step guide for the safe disposal

of Oxacyclohexadec-12-en-2-one, (12E)-, a compound also known by its trade name,

Habanolide. Adherence to these procedures is critical due to the substance's potential

environmental hazards.

Key Safety and Disposal Information

Oxacyclohexadec-12-en-2-one, (12E)- is classified as a substance that is very toxic to aquatic

life with long-lasting effects.[1][2][3][4][5] Therefore, preventing its release into the environment

is a primary concern. This material and its container must be disposed of as hazardous waste

in accordance with all applicable local, regional, national, and international regulations.[1][2][6]
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Hazard Classification & Disposal

Considerations
Reference

UN Number 3082

Proper Shipping Name

ENVIRONMENTALLY HAZARDOUS

SUBSTANCE, LIQUID, N.O.S.

(Oxacyclohexadec-12-en-2-one, (12E)-)

Hazard Class 9 (Miscellaneous hazardous materials)

Packing Group III

Marine Pollutant Yes

Disposal Methods

Licensed chemical destruction plant, controlled

incineration with flue gas scrubbing, or sanitary

landfill in accordance with local, state, and

federal regulations.[3][6]

Experimental Protocol: Spill Management and Cleanup
In the event of a spill, immediate and appropriate action is necessary to contain the substance

and prevent environmental contamination.

Materials:

Personal Protective Equipment (PPE): Gloves, eye protection.

Inert absorbent material (e.g., vermiculite, dry sand, diatomaceous earth).[1]

Sealable containers for waste disposal.

Plastic sheet (for large spills).[1]

Spark-proof tools and explosion-proof equipment.[3]

Procedure:
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Ensure Safety: Eliminate all ignition sources from the immediate area (no smoking, flares,

sparks, or flames).[1] Ensure adequate ventilation.

Containment: For large spills, dike the spilled material to prevent spreading. A plastic sheet

can be used to cover the spill.[1] For all spills, prevent the product from entering drains,

surface water, ground water, or soil.[2][3]

Absorption: Cover the spill with an inert absorbent material such as vermiculite, dry sand, or

earth.[1]

Collection: Carefully collect the absorbed material using spark-proof tools and place it into

suitable, closed containers for disposal.[3]

Decontamination: Clean the spill area thoroughly.

Disposal: The collected waste must be disposed of as hazardous waste.[1]

Logical Workflow for Disposal
The following diagram outlines the decision-making process and procedural steps for the

proper disposal of Oxacyclohexadec-12-en-2-one, (12E)-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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